Cas no 2227785-92-2 ((2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)
(2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
- EN300-1566003
- (2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
- 2227785-92-2
-
- Inchi: 1S/C26H30N2O5/c1-2-22(25(30)31)27-24(29)20-13-7-8-14-23(20)28-26(32)33-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h3-6,9-12,20-23H,2,7-8,13-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t20-,22-,23+/m1/s1
- InChI Key: HSSSABCKNXXEID-MZYLBHOOSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCC[C@H]1C(N[C@@H](C(=O)O)CC)=O)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
(2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1566003-0.05g |
(2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid |
2227785-92-2 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1566003-0.1g |
(2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid |
2227785-92-2 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1566003-0.25g |
(2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid |
2227785-92-2 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1566003-0.5g |
(2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid |
2227785-92-2 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1566003-1.0g |
(2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid |
2227785-92-2 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1566003-2.5g |
(2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid |
2227785-92-2 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1566003-5.0g |
(2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid |
2227785-92-2 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1566003-10.0g |
(2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid |
2227785-92-2 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1566003-50mg |
(2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid |
2227785-92-2 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1566003-100mg |
(2R)-2-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid |
2227785-92-2 | 100mg |
$2963.0 | 2023-09-24 |
(2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
Compound CAS No. 2227785-92-2: (2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic Acid
The compound with CAS No. 2227785-92-2, known as (2R)-2-{(1RS,2SR)-[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclohexylformamido}butanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex stereochemistry and functional groups, which make it a valuable tool in drug design and development.
Recent advancements in chemical synthesis have enabled the precise construction of this compound's intricate structure. The fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during synthesis. This group ensures the integrity of the amino functionality while allowing for controlled deprotection under specific conditions. The cyclohexyl moiety contributes to the molecule's stability and bioavailability, making it an attractive candidate for therapeutic applications.
The stereochemistry of this compound is particularly noteworthy. The (1RS, 2SR) configuration of the cyclohexane ring ensures optimal interactions within biological systems. Recent studies have demonstrated that this stereochemistry enhances the molecule's ability to bind to specific targets, such as enzymes or receptors, with high affinity and selectivity. This property is crucial for developing drugs with minimal off-target effects and improved efficacy.
In terms of applications, this compound has shown promise in peptide-based drug delivery systems. Its butanoic acid backbone provides flexibility and compatibility with various delivery mechanisms. Researchers have explored its use in targeted drug delivery, where it serves as a carrier for therapeutic agents. The ability to modify the molecule's functional groups further expands its utility in this domain.
Recent research has also highlighted the potential of this compound in immunotherapy. The Fmoc group's photolabile properties enable its use in light-triggered drug release systems. This innovative approach allows for precise control over drug administration, reducing systemic toxicity and improving treatment outcomes.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the Fmoc-protected amino group and the stereoselective construction of the cyclohexane ring. These steps require meticulous control over reaction conditions to ensure high yields and purity.
In conclusion, CAS No. 2227785-92-2 represents a cutting-edge molecule with diverse applications in pharmaceutical research and development. Its unique structure, stereochemistry, and functional groups make it a valuable asset in modern drug design. As research continues to uncover new possibilities for this compound, its role in advancing therapeutic interventions is expected to grow significantly.
2227785-92-2 ((2R)-2-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)